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Compound of Interest

Compound Name: 4-(3-Phenylpropyl)pyridine 1-oxide

Cat. No.: B1606382

CAS Number: 34122-28-6

This technical guide provides a comprehensive overview of 4-(3-Phenylpropyl)pyridine 1-
oxide, tailored for researchers, scientists, and drug development professionals. The document
details its chemical and physical properties, synthesis, applications in asymmetric catalysis,
and safety information.

Chemical and Physical Properties

4-(3-Phenylpropyl)pyridine 1-oxide is a solid, heterocyclic compound. Its key
physicochemical properties are summarized in the table below.[1][2]
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Property Value Reference

CAS Number 34122-28-6 [1][2]

Molecular Formula C14H1sNO [1][2]

Molecular Weight 213.28 g/mol [1]

Appearance Solid

Melting Point 58-65 °C [2]
[O-]

SMILES [3]
[n+]1ccc(CCCc2cccec2)ccl
1S/C14H15N0O/c16-15-11-9-

InChl 14(10-12-15)8-4-7-13-5-2-1-3-
6-13/h1-3,5-6,9-12H,4,7-8H2
OOFBEJNEUVLZOW-

InChlKey [3]
UHFFFAOYSA-N

Synthesis

A specific, detailed experimental protocol for the synthesis of 4-(3-Phenylpropyl)pyridine 1-

oxide is not readily available in the public domain. However, a plausible two-step synthesis can

be inferred from established methods for the synthesis of the parent pyridine and general N-

oxidation procedures.

Step 1: Synthesis of 4-(3-Phenylpropyl)pyridine

The precursor, 4-(3-phenylpropyl)pyridine, can be synthesized via various methods, including

the reaction of sodamide with 4-(3-phenylpropyl)pyridine in xylene.[4][5]

Experimental Protocol: Synthesis of 4-(3-Phenylpropyl)pyridine[4][5]

 In a one-liter, three-necked flask, prepare 0.22 moles of sodamide from sodium metal in

liquid ammonia.

e Replace the ammonia with 348 mL of xylene.
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o Heat the mixture to reflux (138 °C).

e Add 299.5 g (1.52 moles) of 4-(3-phenylpropyl)pyridine through a dropping funnel. Hydrogen
evolution will be observed.

e Continue heating at 138-153 °C for five hours until hydrogen production subsides.
o Cool the reaction mixture to approximately 100 °C and hydrolyze with 100 mL of water.

o Separate the organic layer at room temperature and purify by distillation through a Vigreux
column.

Step 2: N-Oxidation of 4-(3-Phenylpropyl)pyridine

The synthesized 4-(3-phenylpropyl)pyridine can then be oxidized to its corresponding N-oxide.
A general method for the N-oxidation of pyridines involves the use of peracetic acid.[6]

Experimental Protocol: N-Oxidation of 4-(3-Phenylpropyl)pyridine (General Procedure)[6]

In a three-necked flask equipped with a stirrer, thermometer, and dropping funnel, dissolve 4-
(3-phenylpropyl)pyridine in a suitable solvent.

Slowly add a stoichiometric amount of 40% peracetic acid, maintaining the reaction
temperature at approximately 85 °C.

After the addition is complete, continue stirring until the temperature drops to 40 °C.

The product, 4-(3-Phenylpropyl)pyridine 1-oxide, can be isolated and purified. A common
method involves conversion to the hydrochloride salt for easier handling and purification,
followed by liberation of the free base.[6]

4-(3-Phenylpropyl)pyridine

Peracetic Acid

Reaction 4-(3-Phenylpropyl)pyridine 1-oxide
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Caption: Proposed synthesis of 4-(3-Phenylpropyl)pyridine 1-oxide.

Applications in Asymmetric Catalysis

The primary application of 4-(3-Phenylpropyl)pyridine 1-oxide is as an axial ligand in
manganese-salen catalyzed asymmetric epoxidation of unfunctionalized alkenes, such as
indene.[7][8][9] In this role, it has been shown to significantly increase the rate of epoxidation
and enhance the stability of the manganese-salen catalyst.[9] This allows for a reduction in the
required catalyst loading to less than 1 mol%.[9] The N-oxide does not appear to affect the
enantioselectivity of the reaction.[9]

Experimental Protocol: Asymmetric Epoxidation of Indene (General Procedure)[8]

 In areaction vessel, a dichloromethane solution of the substrate (e.g., indene, 0.35 mmol),
the chiral manganese-salen catalyst (5 mol%), and 4-(3-phenylpropyl)pyridine 1-oxide (50
mol%) is prepared.

e The solution is buffered to pH 11.2 with a phosphate buffer.
e The mixture is stirred at 25 °C with an oxidant, such as sodium hypochlorite (bleach).
e The reaction progress is monitored by gas chromatography (GC) using an internal standard.

» Upon completion, the organic phase is separated, dried with a drying agent like sodium
sulfate, and the product is purified by chromatography.
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Caption: Catalytic cycle for manganese-salen epoxidation.

Biological Activity

There is currently a lack of specific data on the biological activity, mechanism of action, and
toxicological properties of 4-(3-Phenylpropyl)pyridine 1-oxide in the context of drug
development. Research on pyridine N-oxides, in general, has shown that they can possess a
range of biological activities and are sometimes used as prodrugs, as the N-oxide group can be
reduced in vivo.[10] However, without specific studies on this compound, any potential
therapeutic applications remain speculative.

Safety Information

4-(3-Phenylpropyl)pyridine 1-oxide is classified as an irritant.[11] Appropriate personal
protective equipment, including gloves and safety glasses, should be worn when handling this
compound.
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Hazard Statement GHS Code
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Spectroscopic Data

Detailed, publicly available spectroscopic data such as assigned NMR, IR, and mass spectra
for 4-(3-Phenylpropyl)pyridine 1-oxide are limited. Commercial suppliers and chemical
databases may provide this information upon request.[12] The parent compound, 4-(3-
phenylpropyl)pyridine, has available 13C NMR data which could serve as a reference for the
analysis of the N-oxide derivative.[13] Predicted mass spectral data for various adducts of 4-(3-
phenylpropyl)pyridine 1-oxide are available.[14]

Predicted Mass Spectral Data[14]

Adduct mlz

[M+H]* 214.12265
[M+Na]* 236.10459
[M-H]~ 212.10809
[M+NHa]* 231.14919
[M+K]* 252.07853

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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